Cas no 1262005-93-5 (3-(3-Chlorophenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-Chlorophenyl)-4-fluorobenzoic acid
• CAS No: 1262005-93-5
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18319904
• CID: 1039191
• PubChem ID: 52984117
• Update Time: 2025-05-23

3-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-chlorophenyl)-4-fluorobenzoic acid
• ACMC-209bap
• AK-95189
• ANW-18911
• CTK8A9911
• KB-235818
• MolPort-008-770-701
• AKOS015888541
• CS-0209495
• BS-20403
• 3'-Chloro-6-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-6-fluoro-
• DTXSID30680874
• 1262005-93-5
• 3'-Chloro-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319904
• 3-(3-Chlorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18319904
• Inchi： 1S/C13H8ClFO2/c14-10-3-1-2-8(6-10)11-7-9(13(16)17)4-5-12(11)15/h1-7H,(H,16,17)
• InChI Key： DBZUPISCYQCHEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.02000
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.84430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chlorophenyl)-4-fluorobenzoic acid

3-(3-Chlorophenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

3-(3-Chlorophenyl)-4-fluorobenzoic acid (CAS No. 1262005-93-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid core with a fluorine substituent at the 4-position and a chlorophenyl group attached at the 3-position. This combination of functional groups imparts distinctive chemical and physical properties, making it a subject of extensive research.

The synthesis of 3-(3-chlorophenyl)-4-fluorobenzoic acid involves a series of well-established organic reactions. Researchers have employed various strategies, including Friedel-Crafts acylation and subsequent hydrolysis, to achieve the desired product. Recent advancements in catalytic methods have further optimized the synthesis process, enhancing yield and purity. The compound's stability under different conditions has also been thoroughly investigated, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific pH conditions.

One of the most promising applications of 3-(3-chlorophenyl)-4-fluorobenzoic acid lies in its pharmacological properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment, with encouraging results from in vitro assays.

Recent research has also delved into the environmental impact of 3-(3-chlorophenyl)-4-fluorobenzoic acid. Assessments of its biodegradability and toxicity have been conducted to evaluate its safety for industrial use. Findings indicate that while the compound is not inherently toxic at low concentrations, prolonged exposure may pose risks to aquatic ecosystems. These insights underscore the importance of responsible handling and disposal practices.

In conclusion, 3-(3-chlorophenyl)-4-fluorobenzoic acid (CAS No. 1262005-93-5) stands as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.